Cas no 1780822-89-0 (1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride)

• Product Name: 1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride
• CAS No: 1780822-89-0
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• MDL: MFCD30803973
• CID: 5295836
• PubChem ID: 105435006
• Update Time: 2026-03-10

1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)ethan-1-amine hydrochloride
• 1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride

• MDL： MFCD30803973
• Inchi： 1S/C6H11F2N.ClH/c1-4(9)5-2-6(7,8)3-5;/h4-5H,2-3,9H2,1H3;1H
• InChI Key： XYOIKVIEECCBCN-UHFFFAOYSA-N
• SMILES： C(C1CC(F)(F)C1)(N)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride

Professional Introduction to Compound with CAS No. 1780822-89-0 and Product Name: 1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride

The compound with the CAS number 1780822-89-0 and the product name 1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3,3-difluorocyclobutyl moiety in its molecular structure introduces specific electronic and steric properties that make it a valuable scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The 1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride salt form further enhances its solubility and bioavailability, making it an attractive candidate for further investigation. This compound's structure suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors. The 3,3-difluorocyclobutyl group can serve as a rigid scaffold that mimics the natural binding pockets of enzymes or receptors. This structural motif has been successfully employed in various drug candidates, demonstrating its ability to enhance binding interactions. Furthermore, the amine functionality in the molecule provides a site for further derivatization, allowing chemists to fine-tune its pharmacological properties.

Recent studies have highlighted the importance of fluorinated amines in medicinal chemistry. Compounds containing fluorine atoms at specific positions can exhibit improved pharmacological activity due to their ability to modulate electronic effects and hydrogen bonding interactions. The 1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride compound leverages these principles by incorporating fluorine atoms into a cyclobutyl ring, which is known to enhance lipophilicity and metabolic stability. These attributes are particularly valuable in designing drugs that require prolonged circulation times or resistance to enzymatic degradation.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability under various storage conditions. This is crucial for pharmaceutical applications where maintaining the integrity of active ingredients over time is essential. The salt form also facilitates easier formulation into dosage forms such as tablets or capsules, making it more suitable for clinical trials and commercialization.

In the context of drug discovery, this compound represents a promising lead for further optimization. Its unique structural features provide a foundation for designing molecules with enhanced target specificity and reduced off-target effects. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of this compound as a starting point for novel therapeutics.

The 3,3-difluorocyclobutyl group is particularly noteworthy due to its ability to influence both electronic and steric properties of adjacent functional groups. This dual functionality makes it an ideal candidate for creating molecules with tailored pharmacokinetic profiles. For instance, fluorine atoms can participate in weak hydrogen bonding interactions, which can be critical for achieving high-affinity binding to biological targets.

Moreover, the amine moiety in 1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride offers multiple opportunities for chemical modification. Researchers can introduce various substituents at this position to explore different pharmacological activities. For example, coupling this compound with carboxylic acid derivatives can yield amides, which are common motifs in many bioactive molecules. Such modifications can lead to compounds with improved solubility or enhanced binding affinity.

The hydrochloride form of this compound also ensures better compatibility with other pharmaceutical excipients commonly used in drug formulations. This is particularly important when developing complex formulations that require multiple active ingredients and excipients to achieve desired therapeutic effects.

As research in medicinal chemistry continues to evolve, compounds like 1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride are expected to play a pivotal role in the development of next-generation therapeutics. Their unique structural features and favorable physicochemical properties make them ideal candidates for further exploration in various therapeutic areas.

In conclusion,1-(3,3-difluorocyclobutyl)ethanamine;hydrochloride represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic domains. Its structural features and favorable properties position it as a valuable scaffold for designing novel bioactive molecules. As research progresses，this compound is likely to contribute significantly to the development of new drugs that address unmet medical needs.